3,5-bis(4-methylphenyl)-1H-pyrazole
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Overview
Description
“3,5-bis(4-methylphenyl)-1H-pyrazole” is a chemical compound that is also known as NSC-632839 . It is a nonselective ubiquitin isopeptidase inhibitor .
Molecular Structure Analysis
The molecular structure of “this compound” is based on the pyrazole core, which is a five-membered ring containing three carbon atoms and two nitrogen atoms . The molecule also contains two 4-methylphenyl groups attached to the 3rd and 5th carbon atoms of the pyrazole ring .Physical And Chemical Properties Analysis
“this compound” is a solid compound that is soluble in DMSO to 10 mM (with warming) . It has a molecular weight of 339.86 and a molecular formula of C21H21NO.HCl .Scientific Research Applications
Nonlinear Optical Properties
A study focused on a similar compound, 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid, highlights its potential in nonlinear optical applications. The compound exhibited small energy gaps between frontier molecular orbitals, contributing to its nonlinear optical activity (Ö. Tamer et al., 2015).
Corrosion Inhibition
Bipyrazole compounds, closely related to 3,5-bis(4-methylphenyl)-1H-pyrazole, have shown effectiveness as corrosion inhibitors for metals like iron in acidic media. These compounds act as mixed-type inhibitors and are adsorbed on metal surfaces following the Langmuir adsorption isotherm model (A. Chetouani et al., 2005).
Antiproliferative Agents
Pyrazole derivatives have been synthesized and evaluated for their antiproliferative properties against various cancer cell lines. Some of these compounds showed significant cytotoxic effects, particularly against breast cancer and leukemic cells, by inducing apoptosis (H. Ananda et al., 2017).
Annular Tautomerism in Solid State
Research on NH-pyrazoles, including compounds similar to this compound, revealed insights into their tautomerism in both solution and solid state, which is crucial for understanding their chemical behavior and potential applications (P. Cornago et al., 2009).
Lithium Ion Battery Electrolytes
Pyrazole derivatives have been explored for use in lithium ion batteries (LIBs). A study on methylated pyrazole derivative showed its potential in enhancing the performance of LIBs, demonstrating the importance of functional additives in high voltage applications (N. von Aspern et al., 2020).
Anti-Tumor Agents
Some pyrazole derivatives have been synthesized with a focus on their potential as anti-tumor agents. These compounds were evaluated against hepatocellular carcinoma cell lines, revealing promising activities and suggesting their potential in cancer treatment (S. M. Gomha et al., 2016).
Future Directions
properties
IUPAC Name |
3,5-bis(4-methylphenyl)-1H-pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2/c1-12-3-7-14(8-4-12)16-11-17(19-18-16)15-9-5-13(2)6-10-15/h3-11H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDOAURXSYJVQJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NN2)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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